(E)-2-amino-1-((4-fluorobenzylidene)amino)-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-[(E)-(4-fluorophenyl)methylideneamino]-N-(2-methoxyethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C21H19FN6O2/c1-30-11-10-24-21(29)17-18-20(27-16-5-3-2-4-15(16)26-18)28(19(17)23)25-12-13-6-8-14(22)9-7-13/h2-9,12H,10-11,23H2,1H3,(H,24,29)/b25-12+
• InChI Key: OJXUOKSYEOSBCR-BRJLIKDPSA-N
• Canonical SMILES: COCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)N=CC4=CC=C(C=C4)F)N
• Isomeric SMILES: COCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)/N=C/C4=CC=C(C=C4)F)N
• Molecular Formula: C21H19FN6O2
• Molecular Weight: 406.4 g/mol

Description

This compound is a derivative of quinoxaline, which is a type of heterocyclic compound. It has an amino group (-NH2), a carboxamide group (-CONH2), and a fluorobenzylidene group (C6H4F) attached to the quinoxaline ring. The presence of these functional groups could potentially give this compound interesting chemical and physical properties, but without specific studies, it’s hard to say for sure.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the quinoxaline core, followed by various functionalization reactions to attach the amino, carboxamide, and fluorobenzylidene groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The exact structure would depend on the specific arrangement of these groups around the quinoxaline ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the amino, carboxamide, and fluorobenzylidene groups. These groups could potentially participate in various chemical reactions, such as nucleophilic substitutions or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the amino, carboxamide, and fluorobenzylidene groups. For example, these groups could potentially affect the compound’s solubility, melting point, and stability.

Future Directions

Future research on this compound could potentially explore its synthesis, properties, and potential applications. For example, studies could be conducted to optimize its synthesis, investigate its reactivity, or explore its potential biological activity.